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Compound of Interest

Compound Name: PLX2853

Cat. No.: B1574676 Get Quote

Disclaimer: As of the latest search, a specific Safety Data Sheet (SDS) for PLX2853 is not

publicly available. The following disposal procedures are based on general best practices for

handling potent, investigational antineoplastic agents. It is mandatory to consult with your

institution's Environmental Health and Safety (EHS) department to ensure compliance with all

local, state, and federal regulations. This document serves as a guide and should be adapted

to your specific laboratory and institutional protocols.

This guide provides essential safety and logistical information for the proper disposal of the

investigational BET inhibitor, PLX2853. Adherence to these procedures is critical to ensure

personnel safety and environmental protection.

Pre-Disposal Planning and Personal Protective
Equipment (PPE)
Before beginning any work that will generate PLX2853 waste, it is crucial to have a designated

waste disposal plan. All personnel handling PLX2853 or its contaminated waste must wear

appropriate PPE:

Double chemotherapy gloves: Change gloves every 30-60 minutes or immediately if

contaminated.[1]

Solid-front protective gown: Ensure it is disposable and resistant to chemical permeation.[1]

Safety glasses with side shields or goggles.
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A NIOSH-approved respirator may be required depending on the manipulation (e.g.,

handling of powder). Consult your institution's EHS for specific requirements.

Waste Segregation and Containerization
Proper segregation of waste is the most critical step in the disposal process. Do not mix

PLX2853 waste with other chemical or biological waste streams unless explicitly permitted by

your EHS department.[2]
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Waste Category Description Container Type Disposal Method

Bulk/Unused

PLX2853

Expired, unused, or

off-specification solid

PLX2853 powder;

residual stock

solutions.

Black RCRA

hazardous waste

container for P-listed

drugs or as specified

by EHS.[1][2]

Must be collected by

your institution's EHS

for incineration at a

regulated RCRA

facility.[1][3] Do not

dispose of down the

drain or in regular

trash.[4]

Contaminated Sharps

Needles, syringes,

scalpels, and glass

Pasteur pipettes

contaminated with

PLX2853.

Yellow chemotherapy

sharps container.[1]

The container must be

labeled as

"Chemotherapy

Waste" or "Incinerate

Only."[1] Arrange for

pickup by the

regulated medical

waste or hazardous

waste contractor as

directed by EHS.

Contaminated

Labware

Empty vials, plastic

tubes, pipette tips,

and other disposable

labware with trace

amounts of PLX2853.

Yellow chemotherapy

waste bag/bin or as

specified by EHS.

Place in a designated

"Trace Chemotherapy

Waste" container for

incineration.[2]

Contaminated PPE

Used gloves, gown,

absorbent pads, and

other disposable PPE

contaminated during

handling.

Yellow chemotherapy

waste bag/bin.

Bag all contaminated

PPE within the

containment area

(e.g., fume hood)

before transferring to

the larger waste

container.[1] To be

disposed of as trace

chemotherapy waste

for incineration.
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Liquid Waste

Aqueous solutions

containing PLX2853

(e.g., from rinsing

glassware). The first

rinse of any container

must be collected as

hazardous waste.[4]

Labeled, sealed, and

chemically compatible

hazardous waste

container.

Collect in a

designated, closed

container.[4] Do not

dispose of down the

drain.[4] Arrange for

pickup by EHS.

Step-by-Step Disposal Procedure
Preparation: Designate a specific area within a chemical fume hood or other containment

device for waste segregation and packaging.

Unused Compound:

Carefully place any unused or expired solid PLX2853 and its original container into the

designated black RCRA hazardous waste container.

For solutions, transfer to a compatible, sealed liquid waste container.

Sharps Disposal:

Immediately after use, dispose of all contaminated needles and syringes directly into a

yellow chemotherapy sharps container without recapping.[2]

Ensure the sharps container is within arm's reach to minimize travel with exposed sharps.

Solid Waste Disposal:

Place all visibly contaminated disposable items, such as pipette tips, tubes, and absorbent

pads, into the yellow chemotherapy waste bag/bin.[1]

PPE Disposal:

Before leaving the containment area, remove the outer pair of gloves and any other

contaminated PPE.
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Place all used PPE into the designated yellow chemotherapy waste bag.[1]

Container Sealing and Labeling:

Once a waste container is full (do not overfill), securely seal it.

Ensure all waste containers are clearly labeled with a hazardous waste tag provided by

your EHS department, indicating the contents (e.g., "PLX2853 Waste").[4]

Waste Pickup:

Move the sealed and labeled waste containers to your laboratory's designated satellite

accumulation area.

Request a waste pickup from your EHS department according to their procedures.[4]

Spill Management
In the event of a spill, immediately alert others in the area and evacuate if necessary. Follow

your institution's specific spill cleanup procedures for potent compounds. Generally, this

involves:

Wearing appropriate PPE, including double gloves, a gown, and respiratory protection.

Covering the spill with absorbent pads.

Cleaning the area with a detergent solution, followed by water.[1]

Collecting all cleanup materials in a designated hazardous waste container.

Reporting the spill to your supervisor and EHS.
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Caption: PLX2853 Waste Segregation and Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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